Cas no 1889723-88-9 (1-Methyl-4-(2-methyloxiran-2-yl)piperidine)

• Product Name: 1-Methyl-4-(2-methyloxiran-2-yl)piperidine
• CAS No: 1889723-88-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5602575
• PubChem ID: 116864147
• Update Time: 2025-10-29

1-Methyl-4-(2-methyloxiran-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2-methyloxiran-2-yl)piperidine
• 1889723-88-9
• EN300-1767339
• 1-Methyl-4-(2-methyloxiran-2-yl)piperidine

• Inchi： 1S/C9H17NO/c1-9(7-11-9)8-3-5-10(2)6-4-8/h8H,3-7H2,1-2H3
• InChI Key： SKYRWGQELUTJJC-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1CCN(C)CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.8Ų

Additional information on 1-Methyl-4-(2-methyloxiran-2-yl)piperidine

Introduction to 1-Methyl-4-(2-methyloxiran-2-yl)piperidine (CAS No. 1889723-88-9) in Modern Chemical and Pharmaceutical Research

The compound 1-Methyl-4-(2-methyloxiran-2-yl)piperidine (CAS No. 1889723-88-9) represents a fascinating molecule with significant potential in the realms of medicinal chemistry and pharmacological research. Its unique structural features, comprising a piperidine ring substituted with a methyloxirane moiety, make it an intriguing candidate for further exploration in drug discovery and development. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in contemporary research.

From a chemical perspective, the 1-Methyl-4-(2-methyloxiran-2-yl)piperidine molecule exhibits a distinct three-dimensional conformation due to the presence of the piperidine nitrogen atom and the strained cyclic ether of the methyloxirane group. This structural configuration is pivotal in determining its interactions with biological targets, particularly enzymes and receptors. The piperidine ring is known for its ability to mimic certain natural amino acid residues, which can be exploited in designing peptidomimetics and enzyme inhibitors. In contrast, the methyloxirane group introduces a region of high reactivity, making the compound a versatile intermediate in organic synthesis.

The synthesis of 1-Methyl-4-(2-methyloxiran-2-yl)piperidine involves multi-step reactions that highlight the ingenuity of modern synthetic chemistry. One common approach begins with the preparation of a halogenated piperidine derivative, which is then subjected to nucleophilic substitution reactions with an epoxide precursor. The methyloxirane moiety can be introduced through various methods, including ring-opening reactions of epoxides using nucleophiles such as secondary amines. The reaction conditions must be carefully optimized to ensure high yield and purity, often requiring inert atmospheres and precise temperature control.

In recent years, 1-Methyl-4-(2-methyloxiran-2-yl)piperidine has garnered attention in the field of medicinal chemistry due to its potential as a pharmacophore. The combination of the piperidine scaffold and the oxirane group creates a molecular framework that can interact with biological systems in multiple ways. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes by mimicking natural substrates or by covalently modifying active sites through electrophilic interactions facilitated by the oxirane ring.

One particularly notable application of 1-Methyl-4-(2-methyloxiran-2-yl)piperidine is in the development of novel therapeutic agents targeting neurological disorders. Piperidine derivatives are well-known for their role as intermediates in drugs that modulate neurotransmitter systems. The addition of a methyloxirane group introduces an extra layer of complexity, allowing for selective binding to specific receptors or enzymes implicated in conditions such as Alzheimer's disease or Parkinson's disease. Preliminary computational studies have shown that this compound can adopt multiple conformations that may enhance its affinity for target proteins.

Furthermore, the reactivity of the methyloxirane group opens up avenues for post-synthetic modifications, enabling chemists to tailor the compound's properties for specific applications. For example, functionalization at the oxirane ring can introduce new pharmacological activities or improve metabolic stability. Such modifications are crucial in drug development, where optimizing pharmacokinetic profiles is often as important as enhancing biological activity.

Recent advancements in analytical techniques have also contributed to a deeper understanding of 1-Methyl-4-(2-methyloxiran-2-yl)piperidine's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its structure and dynamics in solution and within complex biological matrices. These studies have provided valuable insights into how the compound interacts with its targets and how it is metabolized within living organisms.

The potential therapeutic applications of 1-Methyl-4-(2-methyloxiran-2-yl)piperidine extend beyond neurological disorders. Research has also explored its utility in oncology, where modified piperidine derivatives have shown promise as kinase inhibitors or antitumor agents. The oxirane group's electrophilic nature makes it an excellent tool for designing molecules that can covalently bind to target proteins, leading to potent inhibition of disease-causing pathways.

In conclusion, 1-Methyl-4-(2-methyloxiran-2-yl)piperidine (CAS No. 1889723-88-9) stands out as a versatile and promising compound in chemical and pharmaceutical research. Its unique structural features offer opportunities for innovation across multiple disciplines, from synthetic chemistry to drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in developing next-generation therapeutics that address some of today's most pressing medical challenges.